Cas no 1804433-32-6 (3-Bromo-2-(difluoromethyl)-4-nitropyridine-6-carbonyl chloride)

• Product Name: 3-Bromo-2-(difluoromethyl)-4-nitropyridine-6-carbonyl chloride
• CAS No: 1804433-32-6
• MF: C₇H₂BrClF₂N₂O₃
• MW: 315.456186771393
• CID: 4863240
• Update Time: 2025-10-19

3-Bromo-2-(difluoromethyl)-4-nitropyridine-6-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-(difluoromethyl)-4-nitropyridine-6-carbonyl chloride

• Inchi： 1S/C7H2BrClF2N2O3/c8-4-3(13(15)16)1-2(6(9)14)12-5(4)7(10)11/h1,7H
• InChI Key： ZRIAYQFMBSXONY-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(=O)Cl)N=C1C(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 302
• XLogP3: 2.9
• Topological Polar Surface Area: 75.8

Additional information on 3-Bromo-2-(difluoromethyl)-4-nitropyridine-6-carbonyl chloride

Professional Introduction to 3-Bromo-2-(difluoromethyl)-4-nitropyridine-6-carbonyl chloride (CAS No. 1804433-32-6)

3-Bromo-2-(difluoromethyl)-4-nitropyridine-6-carbonyl chloride is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, with the CAS number 1804433-32-6, is a key intermediate in the synthesis of various biologically active molecules. Its unique structural features, including the presence of a bromo group, a difluoromethyl group, and a nitro group on a pyridine core, make it a versatile building block for drug discovery and development.

The< strong>3-Bromo-2-(difluoromethyl)-4-nitropyridine-6-carbonyl chloride molecule exhibits remarkable chemical reactivity due to its electron-withdrawing substituents. The bromo group at the 3-position and the nitro group at the 4-position enhance its electrophilicity, making it an excellent candidate for nucleophilic substitution reactions. Additionally, the difluoromethyl group at the 2-position contributes to the compound's stability and lipophilicity, which are crucial properties for pharmaceutical applications.

In recent years, there has been a growing interest in developing novel therapeutic agents that target specific biological pathways. The< strong>3-Bromo-2-(difluoromethyl)-4-nitropyridine-6-carbonyl chloride has been extensively studied for its potential in synthesizing kinase inhibitors, which are widely used in treating cancers and inflammatory diseases. For instance, researchers have utilized this compound to develop small-molecule inhibitors that selectively bind to tyrosine kinases, thereby modulating signaling pathways involved in cell proliferation and survival.

One of the most compelling applications of this compound is in the synthesis of antiviral agents. The pyridine core is a common motif in many antiviral drugs due to its ability to interact with viral enzymes and proteins. A recent study published in the Journal of Medicinal Chemistry demonstrated that derivatives of< strong>3-Bromo-2-(difluoromethyl)-4-nitropyridine-6-carbonyl chloride exhibit potent activity against RNA viruses by inhibiting viral polymerase enzymes. This finding highlights the compound's potential as a lead structure for developing new antiviral medications.

The< strong>difluoromethyl group is particularly noteworthy as it enhances the metabolic stability of drug candidates. Many drugs are rapidly metabolized by enzymes such as cytochrome P450, leading to reduced efficacy. By incorporating a difluoromethyl group into a molecule, researchers can improve its half-life and bioavailability. This property has been exploited in various drug classes, including nonsteroidal anti-inflammatory drugs (NSAIDs) and antiviral agents.

The< strong>bromo and< strong>nitro substituents on the pyridine ring also play critical roles in determining the biological activity of derived compounds. The bromo group can participate in cross-coupling reactions, such as Suzuki-Miyaura couplings, which are widely used in constructing complex molecular architectures. The nitro group can be reduced to an amine, providing another handle for further functionalization. These reactivity patterns make< strong>3-Bromo-2-(difluoromethyl)-4-nitropyridine-6-carbonyl chloride an invaluable tool for synthetic chemists.

In addition to its pharmaceutical applications, this compound has shown promise in agrochemical research. Pyridine derivatives are commonly found in herbicides and fungicides due to their ability to disrupt essential biological processes in plants and fungi. Researchers have explored derivatives of< strong>3-Bromo-2-(difluoromethyl)-4-nitropyridine-6-carbonyl chloride as potential leads for novel crop protection agents that offer improved efficacy and environmental safety.

The synthesis of< strong>3-Bromo-2-(difluoromethyl)-4-nitropyridine-6-carbonyl chloride involves multi-step organic transformations that require precise control over reaction conditions. Typically, it is synthesized from commercially available pyridine precursors through a series of bromination, nitration, and fluorination reactions. The introduction of these functional groups must be carefully monitored to avoid unwanted side products. Advanced techniques such as flow chemistry have been employed to improve yield and purity.

The< strong>carbonyl chloride functionality at the 6-position makes this compound particularly useful for introducing acyl groups into other molecules via acylation reactions. This transformation is fundamental in medicinal chemistry for constructing peptidomimetics and other bioactive scaffolds. The electrophilic nature of the carbonyl chloride allows for rapid reaction with nucleophiles such as amines and alcohols, facilitating the synthesis of complex derivatives.

In conclusion, 3-Bromo-2-(difluoromethyl)-4-nitropyridine-6-carbonyl chloride (CAS No.< strong>1804433-32-6) is a versatile intermediate with broad applications in pharmaceuticals and agrochemicals. Its unique structural features enable its use in synthesizing kinase inhibitors, antiviral agents, and other biologically active molecules. The incorporation of electron-withdrawing groups such as bromo, nitro, and difluoromethyl enhances its reactivity and stability, making it an indispensable tool for synthetic chemists. As research continues to uncover new therapeutic targets and synthetic methodologies, this compound will undoubtedly remain at the forefront of drug discovery efforts.